Cas no 773140-12-8 (Benzamide,N-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)-2-fluoro-)

• Product Name: Benzamide,N-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)-2-fluoro-
• CAS No: 773140-12-8
• MF: C₁₃H₁₁FN₄O
• MW: 258.251045465469
• CID: 552127
• PubChem ID: 17088883
• Update Time: 2025-04-19

Benzamide,N-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)-2-fluoro-
• Benzamide, N-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)-2-fluoro- (9CI)
• N-(4-cyano-2,5-dimethylpyrazol-3-yl)-2-fluorobenzamide
• DIDIQNWVFHJHMP-UHFFFAOYSA-N
• N-(4-Cyano-2,5-dimethyl-2H-pyrazol-3-yl)-2-fluoro-benzamide
• 773140-12-8
• N-(4-Cyano-1,3-dimethyl-1H-pyrazol-5-yl)-2-fluorobenzamide
• N-(4-Cyano-2,5-dimethyl-2H-pyrazole-3-yl)-2-fluoro-benzamide
• DTXSID30589277
• SCHEMBL2202037

• Inchi： 1S/C13H11FN4O/c1-8-10(7-15)12(18(2)17-8)16-13(19)9-5-3-4-6-11(9)14/h3-6H,1-2H3,(H,16,19)
• InChI Key： DIDIQNWVFHJHMP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NC1=C(C#N)C(C)=NN1C)=O

Computed Properties

• Exact Mass: 258.09168915g/mol
• Monoisotopic Mass: 258.09168915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.7Ų